Cas no 57006-71-0 (Benzoic acid, 2-methoxy-, 2-acetyl-4-chlorophenyl ester)

Benzoic acid, 2-methoxy-, 2-acetyl-4-chlorophenyl ester structure
57006-71-0 structure
Product name:Benzoic acid, 2-methoxy-, 2-acetyl-4-chlorophenyl ester
CAS No:57006-71-0
MF:C16H13ClO4
MW:304.725023984909
CID:346948
PubChem ID:13190808

Benzoic acid, 2-methoxy-, 2-acetyl-4-chlorophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-methoxy-, 2-acetyl-4-chlorophenyl ester
    • (2-acetyl-4-chlorophenyl) 2-methoxybenzoate
    • 57006-71-0
    • 2-Acetyl-4-chlorophenyl 2-methoxybenzoate
    • DTXSID10526009
    • Inchi: InChI=1S/C16H13ClO4/c1-10(18)13-9-11(17)7-8-15(13)21-16(19)12-5-3-4-6-14(12)20-2/h3-9H,1-2H3
    • InChI Key: RAIDAGWMEVJDQA-UHFFFAOYSA-N
    • SMILES: COC1=CC=CC=C1C(OC1=CC=C(Cl)C=C1C(=O)C)=O

Computed Properties

  • Exact Mass: 304.05029
  • Monoisotopic Mass: 304.0502366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6Ų
  • XLogP3: 3.7

Experimental Properties

  • PSA: 52.6

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